1,3-dibenzyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1,3-dibenzyl-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H20N2O3S/c22-19-20(11-15-7-3-1-4-8-15)17-13-25(23,24)14-18(17)21(19)12-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2
• InChI Key: VICDXHSIMZZPLY-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)N2CC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

1,3-dibenzyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a heterocyclic compound that has gained attention in recent years due to its potential applications in medicinal chemistry. It is a synthetic compound that has been synthesized using various methods. The compound has shown promising results in scientific research, particularly in the field of cancer treatment.

Mechanism of Action

The mechanism of action of 1,3-dibenzyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is not fully understood. However, it is believed to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade and disrupting mitochondrial function.
Biochemical and Physiological Effects:
The compound has been shown to induce cell cycle arrest in cancer cells, leading to decreased proliferation. It has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is necessary for tumor growth and metastasis. The compound has also been shown to exhibit anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3-dibenzyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide in lab experiments include its potency and selectivity towards cancer cells. However, the compound has limitations in terms of its solubility, which can affect its bioavailability and efficacy.

Future Directions

1,3-dibenzyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide has promising potential for further development in cancer treatment. Future research could focus on improving the compound's solubility and bioavailability, as well as investigating its potential applications in combination with other cancer treatments. Additionally, further studies could explore the compound's potential applications in other diseases, such as inflammation and neurodegenerative disorders.
Conclusion:
This compound is a synthetic compound that has shown promising results in scientific research, particularly in the field of cancer treatment. The compound has been synthesized using various methods and has exhibited potent cytotoxic activity against various cancer cell lines. The mechanism of action of the compound is not fully understood, but it is believed to induce apoptosis in cancer cells by disrupting mitochondrial function. While the compound has limitations in terms of its solubility, it has promising potential for further development in cancer treatment and other diseases.

Scientific Research Applications

The compound has been extensively studied for its potential applications in cancer treatment. It has been shown to exhibit potent cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. The compound has also been shown to inhibit the growth of tumors in animal models.